Cas no 1261927-31-4 (6-(Naphthalen-1-yl)nicotinic acid)
6-(Naphthalen-1-yl)nicotinic acid Chemical and Physical Properties
Names and Identifiers
-
- MFCD18317932
- 6-naphthalen-1-ylpyridine-3-carboxylic acid
- 1261927-31-4
- 6-(NAPHTHALEN-1-YL)PYRIDINE-3-CARBOXYLIC ACID
- 6-(Naphthalen-1-yl)nicotinic acid
- SCHEMBL4094633
- 6-(Naphthalen-1-yl)nicotinic acid, 95%
-
- MDL: MFCD18317932
- Inchi: 1S/C16H11NO2/c18-16(19)12-8-9-15(17-10-12)14-7-3-5-11-4-1-2-6-13(11)14/h1-10H,(H,18,19)
- InChI Key: MNQFABRBKJASNB-UHFFFAOYSA-N
- SMILES: OC(C1=CN=C(C=C1)C1=CC=CC2C=CC=CC1=2)=O
Computed Properties
- Exact Mass: 249.078978594Da
- Monoisotopic Mass: 249.078978594Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 331
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 50.2Ų
6-(Naphthalen-1-yl)nicotinic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB324700-5 g |
6-(Naphthalen-1-yl)nicotinic acid, 95%; . |
1261927-31-4 | 95% | 5g |
€1159.00 | 2023-04-26 | |
| abcr | AB324700-5g |
6-(Naphthalen-1-yl)nicotinic acid, 95%; . |
1261927-31-4 | 95% | 5g |
€1159.00 | 2025-04-21 |
6-(Naphthalen-1-yl)nicotinic acid Related Literature
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
Additional information on 6-(Naphthalen-1-yl)nicotinic acid
Introduction to 6-(Naphthalen-1-yl)nicotinic acid (CAS No. 1261927-31-4)
6-(Naphthalen-1-yl)nicotinic acid, identified by the Chemical Abstracts Service registry number CAS No. 1261927-31-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the class of naphthalene derivatives, characterized by its unique structural framework that combines a naphthalene ring with a nicotinic acid moiety. Such structural features make it a promising candidate for various applications, particularly in the development of novel therapeutic agents and biochemical probes.
The molecular structure of 6-(Naphthalen-1-yl)nicotinic acid consists of a benzene-like naphthalene core fused with a pyridine ring, which is further functionalized with a carboxylic acid group at the 2-position. This configuration imparts distinct electronic and steric properties to the molecule, making it an intriguing subject for synthetic chemists and biologists alike. The presence of both aromatic and heterocyclic components in its structure suggests potential interactions with biological targets, such as enzymes and receptors, which are critical for drug discovery.
In recent years, there has been growing interest in exploring the pharmacological properties of 6-(Naphthalen-1-yl)nicotinic acid due to its structural similarity to known bioactive molecules. Preliminary studies have indicated that this compound may exhibit inhibitory effects on certain enzymes involved in inflammatory pathways, making it a potential lead compound for the development of anti-inflammatory drugs. Additionally, its ability to cross the blood-brain barrier has raised eyebrows among researchers working on central nervous system (CNS) disorders.
One of the most compelling aspects of 6-(Naphthalen-1-yl)nicotinic acid is its versatility in chemical modification. The naphthalene ring provides multiple sites for functionalization, allowing researchers to tailor its properties for specific applications. For instance, introducing fluorine atoms or other substituents at strategic positions on the naphthalene core can enhance its metabolic stability or binding affinity to biological targets. Such modifications are crucial for optimizing drug candidates during the early stages of pharmaceutical development.
Recent advancements in computational chemistry have enabled more efficient virtual screening of compounds like 6-(Naphthalen-1-yl)nicotinic acid. By leveraging machine learning algorithms and molecular docking techniques, researchers can predict potential interactions between this compound and various biological targets with high accuracy. This approach has significantly reduced the time and cost associated with hit identification in drug discovery pipelines.
The synthesis of 6-(Naphthalen-1-yl)nicotinic acid presents both challenges and opportunities for synthetic chemists. While traditional methods involving multi-step organic reactions can be employed, modern techniques such as cross-coupling reactions and palladium-catalyzed transformations offer more efficient routes to the desired product. These advances have not only improved yield but also reduced the environmental impact of synthetic processes.
In addition to its pharmaceutical potential, 6-(Naphthalen-1-yl)nicotinic acid has shown promise in materials science applications. Its unique electronic properties make it suitable for use in organic semiconductors and light-emitting diodes (OLEDs). Researchers are exploring ways to incorporate this compound into novel materials that could revolutionize display technologies and energy-efficient lighting solutions.
The regulatory landscape for compounds like 6-(Naphthalen-1-yl)nicotinic acid is another critical consideration. While it does not fall under any restricted categories such as hazardous materials or controlled substances, compliance with Good Manufacturing Practices (GMP) is essential to ensure consistency and safety during production. Regulatory agencies require thorough documentation of synthesis routes, purity standards, and toxicological profiles before such compounds can be commercialized.
Future research directions for 6-(Naphthalen-1-yl)nicotinic acid include exploring its role in precision medicine initiatives. By understanding how genetic variations influence individual responses to this compound, researchers can develop personalized therapeutic strategies that maximize efficacy while minimizing side effects. This approach aligns with broader trends in pharmacogenomics and individualized healthcare.
The interdisciplinary nature of studies involving 6-(Naphthalen-1-yl)nicotinic acid underscores its importance as a research tool across multiple scientific disciplines. Collaboration between chemists, biologists, pharmacologists, and material scientists is essential for unlocking its full potential. Such interdisciplinary efforts not only accelerate innovation but also foster new insights into fundamental biological processes.
In conclusion,6-(Naphthalen-1-yl)nicotinic acid (CAS No. 1261927-31-4) represents a fascinating compound with diverse applications ranging from drug development to advanced materials science. Its unique structural features offer numerous opportunities for further exploration, while ongoing research continues to refine our understanding of its properties and potential uses.
1261927-31-4 (6-(Naphthalen-1-yl)nicotinic acid) Related Products
- 29051-44-3(6-Phenylnicotinic acid)
- 521074-77-1(6-(4-methylphenyl)pyridine-3-carboxylic acid)
- 216867-60-6(2,4'-bipyridine-5-carboxylic acid)
- 566198-29-6(6-(2-Acetyl-phenyl)-nicotinic acid)
- 908297-79-0(1,3-Bis(5-carboxypyridin-2-yl)benzene)
- 887976-22-9(6-(3-methylphenyl)pyridine-3-carboxylic acid)
- 5093-81-2(8-Quinolinecarboxylic acid, 2-phenyl-)
- 52947-18-9(4-(Isoquinolin-1-yl)benzoic acid)
- 733776-42-6(3-Pyridinecarboxylicacid, 6-(2-naphthalenyl)-)
- 566198-35-4(6-(3-Formylphenyl)-nicotinic acid)